Cas no 953010-87-2 (N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide)

• Product Name: N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide
• CAS No: 953010-87-2
• MF: C₁₅H₁₁FN₂O₃
• MW: 286.257847070694
• CID: 6177792
• PubChem ID: 16866945
• Update Time: 2025-07-22

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide
• N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)furan-2-carboxamide
• F2493-0489
• N-{[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide
• CCG-300569
• 953010-87-2
• AKOS024651684
• N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]furan-2-carboxamide

• Inchi： 1S/C15H11FN2O3/c16-11-5-3-10(4-6-11)14-8-12(18-21-14)9-17-15(19)13-2-1-7-20-13/h1-8H,9H2,(H,17,19)
• InChI Key： BSPKXSOSSUNJPH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(CNC(C2=CC=CO2)=O)=NO1

Computed Properties

• Exact Mass: 286.07537038g/mol
• Monoisotopic Mass: 286.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.3Ų

Additional information on N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide

Comprehensive Overview of N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide (CAS No. 953010-87-2)

N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide (CAS No. 953010-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its furan-2-carboxamide and oxazole moieties, exhibits potential applications in drug discovery and material science. Its molecular architecture, featuring a 4-fluorophenyl group, enhances its binding affinity to biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis and characterization of CAS No. 953010-87-2 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Researchers often focus on optimizing the yield and purity of this compound, as its heterocyclic framework is pivotal for modulating biological activity. Recent studies highlight its role in inhibiting specific enzymes or receptors, aligning with the growing demand for targeted drug design and precision medicine. These trends reflect broader industry shifts toward personalized healthcare solutions, a topic frequently searched in academic and AI-driven platforms.

In agrochemical applications, N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide has been investigated for its potential as a crop protection agent. Its structural motifs may contribute to pest resistance management, addressing global concerns about sustainable agriculture. This aligns with popular search queries such as "eco-friendly pesticides" and "next-generation agrochemicals," underscoring the compound's relevance in contemporary discussions.

From a commercial perspective, the demand for CAS No. 953010-87-2 is driven by its versatility in R&D. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical industries. Analytical methods like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards. This focus on quality resonates with professionals searching for "reliable chemical suppliers" or "analytical validation techniques."

Future research directions for N-{5-(4-fluorophenyl)-1,2-oxazol-3-ylmethyl}furan-2-carboxamide may explore its derivatives or formulations to enhance bioavailability or environmental stability. Such innovations could position this compound as a key player in addressing unmet medical or agricultural needs, further elevating its profile in scientific and industrial communities.